Cas no 149952-74-9 (1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone)

• Product Name: 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone
• CAS No: 149952-74-9
• MF: C₈H₁₁NO₄
• MW: 185.177242517471
• CID: 1062256
• Update Time: 2025-07-02

1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone Chemical and Physical Properties

Names and Identifiers

• [1S-(1α,2α,8β,8aβ)]-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone
• [1S-(1α,2α,8β,8aβ)]-
• 1S-(1Α,2Α,8Β,8AΒ)]-2,3,8,8A-TETRAHYDRO-1,2,8-TRIHYDROXY-5(1H)-INDOLIZINONE
• (1S,2R,8R,8aR)-1,2,8-trihydroxy-2,3,8,8a-tetrahydro-1H-indolizin-5-one
• [1S-(1
• A,2
• A,8
• A,8a
• A)]-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone
• CID 131699138
• 5(1H)-Indolizinone, 2,3,8,8a-tetrahydro-1,2,8-trihydroxy-, [1S-(1α,2α,8β,8aβ)]- (9CI)
• "[1S-(1a,2a,8,8a)]-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone"
• 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone

• Inchi： 1S/C8H11NO4/c10-4-1-2-6(12)9-3-5(11)8(13)7(4)9/h1-2,4-5,7-8,10-11,13H,3H2/t4?,5?,7?,8-/m1/s1
• InChI Key： PUDMEYQMTTXNRN-LOASFGFYSA-N
• SMILES： O[C@@H]1C(CN2C(C=CC(C21)O)=O)O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 265
• Topological Polar Surface Area: 81

Experimental Properties

• Solubility: Methanol

Additional information on 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone

1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone (CAS No. 149952-74-9): A Comprehensive Overview

The compound 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone (CAS No. 149952-74-9) is a specialized organic molecule with a unique structural framework. This indolizinone derivative has garnered significant attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The compound's intricate stereochemistry, marked by its 1S-(1α,2α,8β,8aβ) configuration, contributes to its distinct chemical behavior and biological interactions.

From a structural perspective, 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone features a fused bicyclic system comprising a six-membered piperidine ring and a five-membered pyrrole moiety. The presence of three hydroxyl groups at positions 1, 2, and 8 enhances the molecule's polarity and potential for hydrogen bonding, making it particularly interesting for drug design applications. Recent studies have explored its role as a potential scaffold for neurologically active compounds, aligning with current research trends in central nervous system therapeutics.

The synthesis of CAS 149952-74-9 typically involves multi-step organic transformations, often starting from pyrrole derivatives or through innovative cyclization strategies. Modern synthetic approaches emphasize stereoselective methodologies to achieve the desired 1S-(1α,2α,8β,8aβ) configuration with high enantiomeric purity. These synthetic challenges have made the compound a subject of interest in academic circles, particularly in the context of asymmetric synthesis and natural product-inspired drug discovery.

In pharmaceutical applications, the 2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone framework has shown promise as a privileged structure for medicinal chemistry. The molecule's ability to interact with various biological targets stems from its hydrogen bond donor/acceptor capacity and conformational flexibility. Current research focuses on its potential as a precursor for neuroprotective agents and enzyme modulators, addressing growing market demands for treatments targeting age-related neurological conditions.

The physicochemical properties of 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone include moderate water solubility due to its polar hydroxyl groups and a molecular weight that falls within the optimal range for drug-like molecules. These characteristics, combined with its chiral centers, make it a valuable intermediate in the development of stereospecific pharmaceuticals. The compound's stability profile and purification methods are frequently discussed in specialized chemical forums, reflecting industry interest in its practical applications.

From a commercial perspective, CAS 149952-74-9 remains a niche product with limited but growing availability. Suppliers typically offer it in milligram to gram quantities for research purposes, with pricing reflecting its synthetic complexity. The compound's market position intersects with several trending sectors, including fragment-based drug discovery and natural product synthesis, making it relevant to current pharmaceutical development strategies.

Analytical characterization of 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone typically employs advanced techniques such as chiral HPLC, NMR spectroscopy, and mass spectrometry. These methods are crucial for verifying the compound's stereochemical purity and structural integrity, especially given the pharmaceutical industry's stringent quality requirements. Recent advancements in analytical technology have improved the detection and quantification of this compound in complex matrices.

Environmental and safety considerations for 149952-74-9 follow standard laboratory chemical protocols. While not classified as highly hazardous, proper handling procedures are recommended due to its organic nature and potential reactivity. Storage typically requires protection from moisture and light to maintain stability, considerations that are particularly important for researchers working with this compound.

The future outlook for 1S-(1α,2α,8β,8aβ)-2,3,8,8a-Tetrahydro-1,2,8-trihydroxy-5(1H)-indolizinone appears promising, with potential applications expanding beyond its current research uses. Its structural features align well with emerging trends in targeted drug delivery and bioconjugation chemistry, suggesting growing relevance in advanced therapeutic development. As synthetic methodologies improve and biological screening becomes more sophisticated, this compound may gain importance in specific therapeutic areas.

For researchers interested in CAS 149952-74-9, current literature suggests several promising directions. These include exploring its derivatives for selective enzyme inhibition, investigating its potential in chiral auxiliary applications, and developing more efficient synthetic routes. The compound's unique stereochemistry and functional group arrangement continue to make it a valuable subject for both academic investigation and industrial application in specialized chemical domains.